Cas no 1361483-68-2 (5-Benzyl-1-methylpiperidine-3-carboxylic acid)

• Product Name: 5-Benzyl-1-methylpiperidine-3-carboxylic acid
• CAS No: 1361483-68-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 4697159
• Update Time: 2025-06-20

5-Benzyl-1-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-1-methylpiperidine-3-carboxylic acid
• LHWLWQHQBWGYQW-UHFFFAOYSA-N
• 5-Benzyl-1-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-15-9-12(8-13(10-15)14(16)17)7-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3,(H,16,17)
• InChI Key： LHWLWQHQBWGYQW-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC(CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 40.5

Additional information on 5-Benzyl-1-methylpiperidine-3-carboxylic acid

Introduction to 5-Benzyl-1-methylpiperidine-3-carboxylic acid (CAS No. 1361483-68-2)

5-Benzyl-1-methylpiperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361483-68-2, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a benzyl group attached to the 5-position of the piperidine ring, with a carboxylic acid moiety at the 3-position and a methyl group at the 1-position, making it a versatile scaffold for medicinal chemists.

The structural configuration of 5-Benzyl-1-methylpiperidine-3-carboxylic acid imparts unique physicochemical properties that make it an attractive candidate for further exploration. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, which is a critical factor in drug design. Piperidine derivatives are well-known for their role in pharmaceuticals, often serving as key structural motifs in bioactive molecules due to their ability to mimic natural amino acid structures and enhance binding affinity.

In recent years, there has been growing interest in developing novel piperidine-based compounds for their therapeutic potential. The benzyl substituent in 5-Benzyl-1-methylpiperidine-3-carboxylic acid can be further functionalized to introduce additional pharmacophores, enabling the synthesis of a wide range of derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 5-Benzyl-1-methylpiperidine-3-carboxylic acid is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly in the treatment of neurological disorders such as depression, anxiety, and epilepsy. The benzyl and methyl groups in this compound may contribute to its ability to cross the blood-brain barrier, a crucial property for CNS-targeted therapies.

Recent research has highlighted the importance of optimizing pharmacokinetic properties in drug design. The carboxylic acid group in 5-Benzyl-1-methylpiperidine-3-carboxylic acid provides opportunities for further derivatization, such as esterification or amidation, which can improve solubility and metabolic stability. These modifications are essential for enhancing drug bioavailability and reducing side effects.

The synthesis of 5-Benzyl-1-methylpiperidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization techniques. Advanced computational methods, such as molecular modeling and density functional theory (DFT), have been employed to predict optimal reaction conditions and predict the structural properties of derived compounds.

In addition to its pharmaceutical applications, 5-Benzyl-1-methylpiperidine-3-carboxylic acid has shown promise in materials science. Its unique structure makes it a candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. The benzyl group can serve as a reactive site for polymerization reactions, while the piperidine ring contributes to thermal stability.

The future prospects of 5-Benzyl-1-methylpiperidine-3-carboxylic acid are vast, with ongoing research exploring its potential in various fields. Advances in synthetic methodologies and computational chemistry are expected to accelerate the discovery of new derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions.

As our understanding of biological systems continues to evolve, compounds like 5-Benzyl-1-methylpiperidine-3-carboxylic acid will play an increasingly important role in addressing complex diseases. Their versatility as chemical scaffolds allows for the design of molecules that can interact with multiple targets, offering new strategies for treating multifactorial disorders.

In conclusion, 5-Benzyl-1-methylpiperidine-3-carboxylic acid (CAS No. 1361483-68-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and synthetic accessibility make it an invaluable asset for researchers seeking to develop innovative therapeutics and advanced materials. As scientific knowledge advances, we can anticipate even greater applications for this remarkable compound.